Cas no 877383-84-1 (4-Bromo-N-cyclopropyl-2-fluorobenzamide)

4-Bromo-N-cyclopropyl-2-fluorobenzamide is a fluorinated benzamide derivative with a bromine substituent at the 4-position and a cyclopropyl amide group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of both bromine and fluorine enhances its reactivity, enabling selective cross-coupling reactions and functionalization. The cyclopropyl moiety contributes to steric and electronic modulation, making it valuable for structure-activity studies. Its well-defined molecular structure ensures consistent performance in Suzuki-Miyaura and Buchwald-Hartwig reactions. Suitable for use under controlled conditions, it offers researchers a reliable building block for developing novel bioactive compounds.
4-Bromo-N-cyclopropyl-2-fluorobenzamide structure
877383-84-1 structure
Product Name:4-Bromo-N-cyclopropyl-2-fluorobenzamide
CAS No:877383-84-1
MF:C10H9BrFNO
MW:258.086965322495
MDL:MFCD09943270
CID:1086044
PubChem ID:9080038
Update Time:2025-06-07

4-Bromo-N-cyclopropyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-cyclopropyl-2-fluorobenzamide
    • 4-bromo-2-fluoro-N-cyclopropyl-benzamide
    • Z108823762
    • SCHEMBL3343302
    • CGOQTUADHAVJLX-UHFFFAOYSA-N
    • EN300-85032
    • MFCD09943270
    • D97476
    • DTXSID10429304
    • AKOS000187486
    • BS-24102
    • 4-bromo-N-cyclopropyl-2-fluoro-benzamide
    • CS-W000367
    • 877383-84-1
    • CKB38384
    • DB-340120
    • MDL: MFCD09943270
    • Inchi: 1S/C10H9BrFNO/c11-6-1-4-8(9(12)5-6)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)
    • InChI Key: CGOQTUADHAVJLX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C(NC1CC1)=O

Computed Properties

  • Exact Mass: 256.98515g/mol
  • Monoisotopic Mass: 256.98515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų

4-Bromo-N-cyclopropyl-2-fluorobenzamide Security Information

4-Bromo-N-cyclopropyl-2-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB560103-5 g
4-Bromo-N-cyclopropyl-2-fluorobenzamide; .
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€288.50 2023-04-13
abcr
AB560103-10 g
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